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Compound of Interest

Compound Name: Azido-PEG4-THP

Cat. No.: B11931794 Get Quote

Essential Safety and Handling Guide for Azido-
PEG4-THP
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Azido-PEG4-
THP, a molecule combining an energetic azide group with a polyethylene glycol (PEG) linker

and a tetrahydropyranyl (THP) ether. Due to the presence of the azide functional group, this

compound requires meticulous adherence to safety protocols to mitigate risks of toxicity and

potential explosive decomposition.[1][2]

Core Hazards of Azido-PEG4-THP
Organic azides are energetic compounds that can be sensitive to heat, light, friction, and

shock.[2][3][4] The primary hazards associated with Azido-PEG4-THP are driven by the azide

group:

Potential for Explosive Decomposition: Organic azides can decompose explosively,

especially with heating, friction, or shock.

Toxicity: Azides are acutely toxic and can be harmful if inhaled, ingested, or absorbed

through the skin. Exposure can lead to symptoms such as rapid breathing, dizziness,

headache, and nausea.
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Reactivity with Acids: Azides react with acids to form hydrazoic acid (HN₃), which is highly

toxic, volatile, and explosive.

Formation of Shock-Sensitive Compounds: Contact with heavy metals (e.g., lead, copper,

silver, mercury) can form highly shock-sensitive and explosive metal azides. This is

particularly relevant for disposal, as azide solutions should never be poured down drains with

metal pipes. Reactions with halogenated solvents like dichloromethane or chloroform can

also form extremely unstable and explosive di- and tri-azidomethane.

The PEG and THP components of the molecule are generally less hazardous. PEG is

considered readily biodegradable. THP ethers are common protecting groups in organic

synthesis, stable under basic conditions but labile to acid.

Personal Protective Equipment (PPE) and
Engineering Controls
Strict adherence to PPE protocols and the use of proper engineering controls are mandatory

when handling Azido-PEG4-THP. All manipulations should be performed in a certified chemical

fume hood.
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Protection Type
Required Equipment &

Specifications
Rationale

Hand Protection

Double-gloved nitrile exam

gloves. For higher toxicity

risks, Silver Shield™ gloves

worn under nitrile gloves are

recommended.

Prevents skin absorption, a

primary route of exposure.

Double-gloving provides an

additional barrier against

contamination.

Eye & Face Protection

Tightly fitting chemical safety

goggles. A full-face shield must

be worn over the goggles.

Protects against splashes and

potential explosions.

Body Protection
A fully buttoned, flame-

resistant lab coat is mandatory.

Prevents skin contact with the

compound.

Engineering Controls
Certified Chemical Fume Hood

and Blast Shield.

A fume hood minimizes

inhalation exposure. A blast

shield must be used for all

azide compounds, especially

during reactions or when

heating, to provide protection

from potential explosions.

Safe Handling and Operational Plan
A systematic approach is essential for the safe handling of Azido-PEG4-THP, from preparation

and use to storage and disposal. First-time users should work with the minimum quantity

possible.

Workflow for Handling Azido-PEG4-THP
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Preparation & Handling

Waste Management & Disposal

Don PPE:
Double Gloves, Goggles,

Face Shield, Lab Coat

Set up in Fume Hood
with Blast Shield

Weigh Compound
(Use plastic/ceramic spatula)

Perform Reaction
(Avoid heat, shock, friction,

heavy metals, acids)

Quench Reaction Mixture
(Chemically deactivate azide)

Post-Reaction

Collect Waste
(Dedicated, labeled container)

Decontaminate Glassware &
Surfaces

Arrange for EHS Pickup

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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